Cas no 1805180-11-3 (2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol)

2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol is a fluorinated phenolic compound with a bromo and fluoro substituent, as well as a trifluoromethoxy group at the para position. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of multiple halogen and fluorinated groups enhances its reactivity, enabling selective functionalization in cross-coupling reactions and nucleophilic substitutions. The trifluoromethoxy moiety contributes to increased lipophilicity and metabolic stability, which is advantageous in bioactive molecule design. This compound is typically handled under controlled conditions due to its sensitivity to moisture and light. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.

2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol structure

1805180-11-3 structure

Product Name:2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol

CAS No:1805180-11-3

MF:C₇H₃BrF₄O₂

MW:274.995135545731

CID:4971234

Update Time:2025-06-11

2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol
- Inchi： 1S/C7H3BrF4O2/c8-5-3(13)1-2-4(6(5)9)14-7(10,11)12/h1-2,13H
- InChI Key： PSHSVJPINULOOJ-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1F)OC(F)(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 199
XLogP3: 3.5
Topological Polar Surface Area: 29.5

2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013024700-250mg	2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol	1805180-11-3	97%	250mg	475.20 USD	2021-06-24
Alichem	A013024700-500mg	2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol	1805180-11-3	97%	500mg	782.40 USD	2021-06-24
Alichem	A013024700-1g	2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol	1805180-11-3	97%	1g	1,490.00 USD	2021-06-24

2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol Related Literature

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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
2. An automatic determination of thoria in thoria-urania mixtures

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4. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

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5. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277

Additional information on 2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol

Comprehensive Overview of 2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol (CAS No. 1805180-11-3)

2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol (CAS No. 1805180-11-3) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of bromo, fluoro, and trifluoromethoxy substituents on the phenol ring enhances its reactivity and potential applications in drug discovery and material science. Researchers are increasingly exploring this compound for its role in synthesizing advanced intermediates, particularly in the development of small-molecule inhibitors and bioactive scaffolds.

In recent years, the demand for fluorinated compounds like 2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol has surged, driven by their stability and lipophilicity, which are critical for improving drug bioavailability. This compound is often discussed in the context of medicinal chemistry and crop protection, aligning with current trends in sustainable agriculture and precision medicine. Its CAS No. 1805180-11-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol involves multi-step halogenation and etherification processes, which are optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure, ensuring compliance with industry standards. Its trifluoromethoxy group is particularly noteworthy, as it contributes to the compound’s metabolic stability—a hot topic in drug design forums and patent literature.

From an environmental perspective, the compound’s fluorine content has sparked discussions on green chemistry and eco-friendly synthesis methods. Researchers are investigating catalytic approaches to minimize waste, addressing the broader push for sustainable chemical production. This aligns with global initiatives like the UN Sustainable Development Goals, making CAS No. 1805180-11-3 a case study in balancing efficacy and environmental impact.

In summary, 2-Bromo-3-fluoro-4-(trifluoromethoxy)phenol represents a versatile building block in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, with ongoing studies exploring its full potential. As interest in fluorinated phenols grows, this compound is poised to play a pivotal role in innovation across multiple industries.